Cas no 1153762-88-9 (1-(1,2,4-oxadiazol-3-yl)-2-phenylethan-1-amine)

• Product Name: 1-(1,2,4-oxadiazol-3-yl)-2-phenylethan-1-amine
• CAS No: 1153762-88-9
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD12138275
• CID: 5242588
• PubChem ID: 43559109
• Update Time: 2023-11-24

1-(1,2,4-oxadiazol-3-yl)-2-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,4-oxadiazol-3-yl)-2-phenylethanamine
• 1-(1,2,4-oxadiazol-3-yl)-2-phenylethan-1-amine
• 1,2,4-Oxadiazole-3-methanamine, α-(phenylmethyl)-

• MDL： MFCD12138275
• Inchi： 1S/C10H11N3O/c11-9(10-12-7-14-13-10)6-8-4-2-1-3-5-8/h1-5,7,9H,6,11H2
• InChI Key： KXCKMWOCYUHBRQ-UHFFFAOYSA-N
• SMILES： O1C=NC(C(CC2C=CC=CC=2)N)=N1

Computed Properties

• Exact Mass: 189.09
• Monoisotopic Mass: 189.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives